Cas no 142471-67-8 (ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate)

• Product Name: ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate
• CAS No: 142471-67-8
• MF: C₈H₁₃ClO₄
• MW: 208.639422178268
• CID: 3736874
• PubChem ID: 21252863
• Update Time: 2025-06-15

ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-acetic acid, 2-(chloromethyl)-, ethyl ester
• ethyl 2-[2-(chloromethyl)-1,3-dioxolan-2-yl]acetate
• ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate
• EN300-174089
• 142471-67-8
• starbld0046689
• Ethyl 2-(2-(chloromethyl)-1,3-dioxolan-2-yl)acetate
• SCHEMBL6983056
• NS-02306
• Ethyl 4-chloro-3,3-ethylenedioxybutanoate
• BIMFXGRFHPQCIN-UHFFFAOYSA-N
• AKOS025142173

• Inchi： 1S/C8H13ClO4/c1-2-11-7(10)5-8(6-9)12-3-4-13-8/h2-6H2,1H3
• InChI Key： BIMFXGRFHPQCIN-UHFFFAOYSA-N
• SMILES： O1CCOC1(CCl)CC(OCC)=O

Computed Properties

• Exact Mass: 208.0502366Da
• Monoisotopic Mass: 208.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate

Ethyl 2-2-(Chloromethyl)-1,3-dioxolan-2-ylacetate (CAS No. 142471-67-8): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate (CAS No. 142471-67-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its chloromethyl and dioxolane functionalities, which confer it with a range of valuable properties and potential applications.

The chemical structure of ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate consists of an ester group, a dioxolane ring, and a chloromethyl substituent. The dioxolane ring is known for its stability and ability to protect functional groups during chemical reactions, making it an excellent intermediate in the synthesis of complex molecules. The chloromethyl group, on the other hand, provides a reactive site for further functionalization, enabling the compound to be used in various synthetic transformations.

In the realm of pharmaceutical research, ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the role of this compound in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are crucial for many biological processes and disease states.

The synthetic versatility of ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate is further demonstrated by its application in the preparation of complex natural products. Researchers have utilized this compound as a building block in the total synthesis of several bioactive natural products, such as antitumor agents and anti-inflammatory compounds. The ability to introduce specific functional groups through the chloromethyl moiety allows for precise control over the final product's structure and properties.

Beyond its use in pharmaceuticals, ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate has also found applications in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For example, it can be used to create copolymers with improved solubility and biocompatibility, which are essential for applications in drug delivery systems and tissue engineering.

The physical properties of ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate include a molecular weight of approximately 198.6 g/mol and a boiling point around 150°C at reduced pressure. It is generally stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), making it easy to handle in various synthetic protocols.

In terms of safety, while ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The environmental impact of ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate is another important consideration. While there is limited data on its environmental fate and effects, best practices for waste disposal and environmental stewardship should be adhered to. Disposal should follow local regulations to ensure minimal environmental impact.

In conclusion, ethyl 2-2-(chloromethyl)-1,3-dioxolan-2-ylacetate (CAS No. 142471-67-8) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure provides numerous opportunities for further exploration and development. As research continues to advance, it is likely that new uses and properties of this compound will be discovered, further cementing its importance in the scientific community.